3-(4-propoxyphenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole

• IUPAC Name: 3-(4-propoxyphenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole
• InChI: InChI=1S/C14H16N2OS/c1-2-9-17-12-5-3-11(4-6-12)13-10-18-14-15-7-8-16(13)14/h3-6,10H,2,7-9H2,1H3
• InChI Key: KCOISEZNGBXGMD-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C2=CSC3=NCCN23
• Molecular Formula: C14H16N2OS
• Molecular Weight: 260.36 g/mol

Description

3-(4-propoxyphenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole is a chemical compound that has been studied extensively for its potential in scientific research. It belongs to the class of thiazole compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 3-(4-propoxyphenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole is not fully understood. However, it has been suggested that this compound may exert its biological activities by modulating various signaling pathways in the body. For example, it has been found to inhibit the activity of certain enzymes that are involved in the inflammatory response, leading to a reduction in inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. This compound has also been found to reduce inflammation by inhibiting the production of inflammatory cytokines. Additionally, it has been studied for its potential in treating neurological disorders by modulating neurotransmitter levels in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(4-propoxyphenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole in lab experiments is its diverse biological activities. This compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties, making it a versatile tool for scientific research. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 3-(4-propoxyphenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole. One area of research is the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential in treating various diseases. Finally, the development of more soluble forms of this compound could lead to its wider use in scientific research.

Synthesis Methods

The synthesis of 3-(4-propoxyphenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole involves the reaction of 4-propoxybenzaldehyde with 2-aminothiophenol in the presence of acetic acid and glacial acetic acid. The resulting product is then treated with hydrazine hydrate to obtain the final compound. This synthesis method has been reported in several research articles and has been found to be efficient and reliable.

Scientific Research Applications

3-(4-propoxyphenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole has been studied extensively for its potential in scientific research. It has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been studied for its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.